O-demethylpaulomycin A
O-demethylpaulomycin A
Brand Name:
Vulcanchem
CAS No.:
113603-74-0
VCID:
VC0058483
InChI:
InChI=1S/C33H44N2O17S/c1-7-13(3)30(43)49-15(5)33(46)14(4)48-21(9-20(33)38)51-26-24(39)28(32(45)10-18(37)23(34)22(27(32)40)29(41)42)50-19(11-47-16(6)36)25(26)52-31(44)17(8-2)35-12-53/h8,13-15,19-21,24-26,28,38-39,45-46H,7,9-11,34H2,1-6H3,(H,41,42)/b17-8+
SMILES:
CCC(C)C(=O)OC(C)C1(C(OC(CC1O)OC2C(C(OC(C2OC(=O)C(=CC)N=C=S)COC(=O)C)C3(CC(=O)C(=C(C3=O)C(=O)O)N)O)O)C)O
Molecular Formula:
C33H44N2O17S
Molecular Weight:
772.8 g/mol
O-demethylpaulomycin A
CAS No.: 113603-74-0
Main Products
VCID: VC0058483
Molecular Formula: C33H44N2O17S
Molecular Weight: 772.8 g/mol
| CAS No. | 113603-74-0 |
|---|---|
| Product Name | O-demethylpaulomycin A |
| Molecular Formula | C33H44N2O17S |
| Molecular Weight | 772.8 g/mol |
| IUPAC Name | 5-[6-(acetyloxymethyl)-4-[4,5-dihydroxy-6-methyl-5-[1-(2-methylbutanoyloxy)ethyl]oxan-2-yl]oxy-3-hydroxy-5-[(E)-2-isothiocyanatobut-2-enoyl]oxyoxan-2-yl]-2-amino-5-hydroxy-3,6-dioxocyclohexene-1-carboxylic acid |
| Standard InChI | InChI=1S/C33H44N2O17S/c1-7-13(3)30(43)49-15(5)33(46)14(4)48-21(9-20(33)38)51-26-24(39)28(32(45)10-18(37)23(34)22(27(32)40)29(41)42)50-19(11-47-16(6)36)25(26)52-31(44)17(8-2)35-12-53/h8,13-15,19-21,24-26,28,38-39,45-46H,7,9-11,34H2,1-6H3,(H,41,42)/b17-8+ |
| Standard InChIKey | KDRLCZSKCPVIST-CAOOACKPSA-N |
| Isomeric SMILES | CCC(C)C(=O)OC(C)C1(C(OC(CC1O)OC2C(C(OC(C2OC(=O)/C(=C\C)/N=C=S)COC(=O)C)C3(CC(=O)C(=C(C3=O)C(=O)O)N)O)O)C)O |
| SMILES | CCC(C)C(=O)OC(C)C1(C(OC(CC1O)OC2C(C(OC(C2OC(=O)C(=CC)N=C=S)COC(=O)C)C3(CC(=O)C(=C(C3=O)C(=O)O)N)O)O)C)O |
| Canonical SMILES | CCC(C)C(=O)OC(C)C1(C(OC(CC1O)OC2C(C(OC(C2OC(=O)C(=CC)N=C=S)COC(=O)C)C3(CC(=O)C(=C(C3=O)C(=O)O)N)O)O)C)O |
| Synonyms | O-demethylpaulomycin A |
| PubChem Compound | 6443910 |
| Last Modified | Nov 09 2021 |
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